Cas no 16022-08-5 (Bicyclo[3.1.1]heptan-2-one,3,6,6-trimethyl-)

• Product Name: Bicyclo[3.1.1]heptan-2-one,3,6,6-trimethyl-
• CAS No: 16022-08-5
• MF: C₁₀H₁₆O
• MW: 152.233443260193
• CID: 215272
• PubChem ID: 85945
• Update Time: 2025-04-19

Bicyclo[3.1.1]heptan-2-one,3,6,6-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.1.1]heptan-2-one,3,6,6-trimethyl-
• 3,6,6-TRIMETHYLBICYCLO-3,1,1-HEPTAN-2-ONE
• 3,7,7-Trimethylbicyclo[3.1.1]heptan-4-one
• 2-Norpinanone, 3,6,6-trimethyl-
• Bicyclo[3.1.1]heptan-2-one, 3,6,6-trimethyl-
• DTXSID80936252
• 3,6,6-Trimethylbicyclo(3.1.1)heptan-2-one
• 16022-08-5
• WNGMDDBBDVQVEB-UHFFFAOYSA-N
• 3,6,6-Trimethylbicyclo[3.1.1]heptan-2-one #
• 3,6,6-trimethyl norpinan-2-one
• SCHEMBL712868
• 3,6,6-Trimethylbicyclo[3.1.1]heptan-2-one
• Bicyclo(3.1.1)heptan-2-one, 3,6,6-trimethyl-

• Inchi： 1S/C10H16O/c1-6-4-7-5-8(9(6)11)10(7,2)3/h6-8H,4-5H2,1-3H3
• InChI Key： WNGMDDBBDVQVEB-UHFFFAOYSA-N
• SMILES： O=C1C(C)CC2CC1C2(C)C

Computed Properties

• Exact Mass: 152.12000
• Monoisotopic Mass: 152.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 2.25760

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids